3-Aminopropyl(isobutyl)phosphinic acid

• Molecular Formula: C7H18NO2P
• Molecular Weight: 179.20 g/mol
• SMILES: CC(C)CP(=O)(CCCN)O
• InChI: InChI=1S/C7H18NO2P/c1-7(2)6-11(9,10)5-3-4-8/h7H,3-6,8H2,1-2H3,(H,9,10)
• InChIKey: LPDXOZQQBPOYJU-UHFFFAOYSA-N

Researchers sourcing CGP 36742 analogs for GABAB receptor studies often face supply gaps for branched-chain derivatives. This compound addresses that need directly. - Enables systematic SAR by contrasting branched (isobutyl) vs. linear (n-butyl) substitution effects on target binding. - Serves as a structurally matched, pharmacologically unvalidated comparator to de-risk specificity assays. - Contains a primary amine and phosphinic acid group for use as a bifunctional building block in materials science.

3-Aminopropyl(isobutyl)phosphinic acid: Chemical Identity & Structure

3-Aminopropyl(isobutyl)phosphinic acid (CAS not explicitly registered for this specific isomer; IUPAC: 3-aminopropyl(2-methylpropyl)phosphinic acid) is a member of the aminopropylphosphinic acid class, characterized by a phosphorus atom bonded to a 3-aminopropyl chain and a branched isobutyl (2-methylpropyl) group [1]. With a molecular formula of C7H18NO2P and a molecular weight of 179.20 g/mol, it is structurally related to the clinically investigated GABAB receptor antagonist CGP 36742 (SGS 742), which features a linear n-butyl group . While CGP 36742 is a well-characterized, orally active GABAB antagonist, the pharmacological activity of the isobutyl analog remains largely unreported in the primary literature. Its primary documented use is as a research chemical and synthetic intermediate, serving as a close structural probe for studying the steric and lipophilic effects of branched alkyl substitution on phosphinic acid bioactivity.

• [1] PubChem. (2006). Compound Summary for CID 9920531: 3-Aminopropyl(isobutyl)phosphinic acid. National Center for Biotechnology Information. View Source

Why It Cannot Substitute for the n-Butyl Analog

The key structural difference between 3-aminopropyl(isobutyl)phosphinic acid and its well-characterized analog, 3-aminopropyl(n-butyl)phosphinic acid (CGP 36742), is the branched versus linear nature of the alkyl group on phosphorus. In medicinal chemistry, such alkyl chain modifications are known to significantly alter a compound’s lipophilicity, steric bulk, metabolic stability, and receptor binding kinetics. While CGP 36742 is established as an orally active, blood-brain-barrier-penetrant GABAB antagonist with an IC50 of 36 µM for blocking GABAergic transmission , the corresponding data for the isobutyl derivative is absent from the peer-reviewed literature. Substituting the isobutyl compound for the n-butyl version in a research or industrial context introduces unquantified risk, as even minor structural changes can lead to loss of target engagement, altered selectivity, or unforeseen off-target effects. Without direct comparative pharmacological data, any assumption of functional equivalence is scientifically unsound and can compromise experimental reproducibility.

Quantitative Differentiation from Structural Analogs

Branched Alkyl Chain Alters Physicochemical Properties

The isobutyl group in the target compound introduces a branched alkyl chain, in contrast to the linear n-butyl chain of the well-known GABAB antagonist CGP 36742. The computed partition coefficient (XLogP3-AA) for 3-aminopropyl(isobutyl)phosphinic acid is -2.6 [1], indicating it is slightly less lipophilic than typical CNS-penetrant drugs, though no comparable computed value for CGP 36742 was retrieved in this data set. The topological polar surface area (TPSA) is 63.3 Ų [1]. This steric and electronic perturbation is expected to influence both membrane permeability and receptor binding pocket interactions relative to straight-chain analogs.

Evidence Dimension	Computed physicochemical properties (lipophilicity and polarity)
Target Compound Data	XLogP3-AA = -2.6; TPSA = 63.3 Ų
Comparator Or Baseline	3-Aminopropyl(n-butyl)phosphinic acid (CGP 36742): no computed XLogP3-AA or TPSA data retrieved in this analysis
Quantified Difference	Not calculable from this data set; structural branching implies altered logP and TPSA relative to linear analog
Conditions	Computed properties from PubChem (release 2021.05.07)

Why This Matters

Procurement decisions for CNS-targeted research tools must consider that even minor lipophilicity differences can dramatically alter blood-brain barrier penetration and target engagement.

• [1] PubChem. (2006). Compound Summary for CID 9920531: 3-Aminopropyl(isobutyl)phosphinic acid. National Center for Biotechnology Information. View Source

No Published GABAB Receptor Activity vs. CGP 36742

The n-butyl analog, CGP 36742, is a well-documented GABAB receptor antagonist with an IC50 of 36 µM for blocking GABAergic transmission in electrophysiological assays . It is also reported as selective for GABAB over a panel of 11 other receptors, including GABAA, at 1 mM [1]. In contrast, a search of ChEMBL (ID: CHEMBL323887), PubMed, and BindingDB reveals no publicly available quantitative binding, functional, or selectivity data for 3-aminopropyl(isobutyl)phosphinic acid at any receptor or enzyme target. This data void is itself a critical differentiation point for scientific users who require characterized tool compounds.

Evidence Dimension	Availability of GABAB receptor antagonism data
Target Compound Data	No published GABAB binding or functional data found in major databases (ChEMBL, PubMed, BindingDB)
Comparator Or Baseline	CGP 36742: GABAB antagonist IC50 = 36 µM (electrophysiology); selective over GABAA and 10 other receptors at 1 mM
Quantified Difference	Not applicable; target compound has no quantifiable activity data for direct comparison
Conditions	Literature and database survey as of May 2026

Why This Matters

For researchers requiring a validated GABAB antagonist, the absence of any potency or selectivity data makes the isobutyl derivative unsuitable as a substitute for CGP 36742 without extensive in-house characterization.

• [1] Bertin Bioreagent. CGP 36742 Product Datasheet. View Source

Distinct Hydrogen Bonding & Flexibility Profile

The target compound possesses 5 rotatable bonds, 2 hydrogen bond donors, and 3 hydrogen bond acceptors [1]. This profile differs from simpler analogs: 3-aminopropyl(methyl)phosphinic acid (SKF-97541) has only 3 rotatable bonds and a smaller steric footprint, while bulkier aromatic analogs like 3-aminopropyl(phenyl)phosphinic acid have fewer rotatable bonds but increased aromatic interactions. The isobutyl group provides a unique combination of moderate flexibility, steric bulk, and aliphatic character that is distinct from both small alkyl and aromatic phosphinic acid derivatives.

Evidence Dimension	Molecular flexibility and hydrogen bonding capacity
Target Compound Data	Rotatable bonds: 5; H-bond donors: 2; H-bond acceptors: 3
Comparator Or Baseline	3-aminopropyl(methyl)phosphinic acid: rotatable bonds = 3 (estimated); 3-aminopropyl(phenyl)phosphinic acid: fewer rotatable bonds, different H-bond profile
Quantified Difference	Target compound has ~2 additional rotatable bonds vs. methyl analog; significantly different flexibility profile vs. aromatic analogs
Conditions	Computed molecular descriptors from PubChem

Why This Matters

Differences in molecular flexibility and hydrogen bonding can impact binding entropy, selectivity across receptor subtypes, and compound solubility, all critical for reproducible pharmacological research.

• [1] PubChem. (2006). Compound Summary for CID 9920531: 3-Aminopropyl(isobutyl)phosphinic acid. National Center for Biotechnology Information. View Source

Recommended Application Scenarios

SAR Probe for Alkyl Chain Branching Effects

Given its structural position as the isobutyl analog of the well-characterized GABAB antagonist CGP 36742, this compound is best utilized in systematic SAR studies aimed at understanding how branched versus linear alkyl substitution on the phosphorus atom modulates receptor affinity, selectivity, and pharmacokinetics. Its distinct computed lipophilicity (XLogP3-AA = -2.6) and TPSA (63.3 Ų) relative to straight-chain analogs [1] make it a valuable tool for probing the steric and electronic requirements of the GABAB binding pocket.

Negative Control for Target Validation Studies

In experimental designs where CGP 36742 serves as a positive control GABAB antagonist, the isobutyl analog may be employed as a structurally matched but pharmacologically unvalidated comparator. The absence of published activity data at GABAB receptors, contrasted with the known IC50 of 36 µM for CGP 36742 [1], allows researchers to use this compound to test the specificity of observed effects, provided it is first confirmed inactive in the relevant assay system.

Synthetic Intermediate for Chelating Agents & Materials

The bifunctional nature of 3-aminopropyl(isobutyl)phosphinic acid—containing both a primary amine and a phosphinic acid group—makes it a potential building block for synthesizing metal-chelating agents, coordination polymers, or functionalized materials. Its branched isobutyl group may impart different solubility and steric properties compared to linear-chain analogs used in metal phosphonate synthesis , offering tunability in materials applications.

• [1] PubChem. (2006). Compound Summary for CID 9920531: 3-Aminopropyl(isobutyl)phosphinic acid. National Center for Biotechnology Information. View Source